(3-Oxoheptyl)phosphonic acid

• IUPAC Name: 3-oxoheptylphosphonic acid
• InChI: InChI=1S/C7H15O4P/c1-2-3-4-7(8)5-6-12(9,10)11/h2-6H2,1H3,(H2,9,10,11)
• InChI Key: DUKQXDCNTQLVCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CCP(=O)(O)O
• Molecular Formula: C7H15O4P
• Molecular Weight: 194.17 g/mol

Description

“(3-Oxoheptyl)phosphonic acid” is a phosphonic acid derivative with the CAS Number: 2167290-46-0. It has a molecular weight of 194.17. The IUPAC name for this compound is also "(3-oxoheptyl)phosphonic acid".

Synthesis Analysis

Phosphonic acids can be synthesized from dialkyl or diaryl phosphonate, from dichlorophosphine or dichlorophosphine oxide, from phosphonodiamide, or by oxidation of phosphinic acid. Among all these methods, the dealkylation of dialkyl phosphonates under either acidic conditions (HCl) or using the McKenna procedure (a two-step reaction that makes use of bromotrimethylsilane followed by methanolysis) constitute the best methods to prepare phosphonic acids.

Molecular Structure Analysis

The molecule of phosphonic acid possesses a tetrahedral geometry. The InChI Code for “(3-Oxoheptyl)phosphonic acid” is 1S/C7H15O4P/c1-2-3-4-7 (8)5-6-12 (9,10)11/h2-6H2,1H3, (H2,9,10,11).

Chemical Reactions Analysis

Phosphonic acids are organic compounds of the form R-PO3H2. Decomposition of these compounds by oxidation will liberate the organically bound phosphate as orthophosphate. The combined action of the UV radiation and oxygen will liberate orthophosphate rapidly without the necessity of heat or corrosive agents.

Physical And Chemical Properties Analysis

“(3-Oxoheptyl)phosphonic acid” exists as colorless crystals. It is slightly soluble in water, and is highly polar due to its structure. This chemical compound is a diprotic acid, which means it can donate two protons (H +) per molecule.

Mechanism of Action

Phosphonate anion can act directly on the fungus, reducing growth, and that growth reduction is associated with a rapid reduction in the total pool of adenylate. At lower concentrations, phosphonate alters fungal metabolism without reduction in growth rate.

Safety and Hazards

“(3-Oxoheptyl)phosphonic acid” has a GHS07 pictogram with a signal word "Warning". The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Phosphonic acids have been used for their bioactive properties (drug, pro-drug), for bone targeting, for the design of supramolecular or hybrid materials, for the functionalization of surfaces, for analytical purposes, for medical imaging or as phosphoantigen. These applications are covering a large panel of research fields including chemistry, biology and physics thus making the synthesis of phosphonic acids a determinant question for numerous research projects. Future research directions could involve exploring cleaner and more efficient approaches for the synthesis of phosphonic acids.